Cas no 820224-07-5 (2-Thiophenecarboxylic acid, 4-[4-(4-pyridinyl)phenyl]-, methyl ester)

• Product name: 2-Thiophenecarboxylic acid, 4-[4-(4-pyridinyl)phenyl]-, methyl ester
• CAS No: 820224-07-5
• MF: C₁₇H₁₃NO₂S
• Molecular Weight: 295.35562
• CID: 701025
• PubChem ID: 53415155

2-Thiophenecarboxylic acid, 4-[4-(4-pyridinyl)phenyl]-, methyl ester Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-[4-(4-pyridinyl)phenyl]-, methyl ester
• methyl 4-(4-pyridin-4-ylphenyl)thiophene-2-carboxylate
• METHYL 4-(4-(PYRIDIN-4-YL)PHENYL)THIOPHENE-2-CARBOXYLATE
• A840235
• Methyl 4-[4-(pyridin-4-yl)phenyl]thiophene-2-carboxylate
• 820224-07-5
• SCHEMBL6664021
• DTXSID40696986

• Inchi： InChI=1S/C17H13NO2S/c1-20-17(19)16-10-15(11-21-16)13-4-2-12(3-5-13)14-6-8-18-9-7-14/h2-11H,1H3
• InChIKey： VPPXNTGGIBGLHT-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC(=CS1)C2=CC=C(C=C2)C3=CC=NC=C3

Computed Properties

• 精确分子量: 295.06669983g/mol
• 同位素质量: 295.06669983g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 4
• 重原子数量: 21
• 可旋转化学键数量: 4
• 复杂度: 349
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 67.4Ų
• XLogP3: 4